4-chloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethyl-3-nitrobenzene-1-sulfonamide

• IUPAC Name: 4-chloro-N-(1,1-dioxothiolan-3-yl)-N-ethyl-3-nitrobenzenesulfonamide
• InChI: InChI=1S/C12H15ClN2O6S2/c1-2-14(9-5-6-22(18,19)8-9)23(20,21)10-3-4-11(13)12(7-10)15(16)17/h3-4,7,9H,2,5-6,8H2,1H3
• InChI Key: QBHVLDMPULQSAH-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1CCS(=O)(=O)C1)S(=O)(=O)C2=CC(=C(C=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C12H15ClN2O6S2
• Molecular Weight: 382.8 g/mol

Description

4-chloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethyl-3-nitrobenzene-1-sulfonamide is a useful research compound. Its molecular formula is C12H15ClN2O6S2 and its molecular weight is 382.83. The purity is usually 95%.
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Scientific Research Applications

Applications in Organic Synthesis and Chemical Reactivity

• Ring-forming Cascade Reactions : A study demonstrated that 4-Chloro-3-nitrobenzenesulfonamide reacted at room temperature with bis-electrophilic phenols, leading to the formation of [1,4]oxazepine-based primary sulfonamides. These compounds showed strong inhibition of human carbonic anhydrases, indicating the dual role of the sulfonamide group in enabling ring construction and acting as an enzyme inhibitor (Sapegin et al., 2018).

• Synthesis of Sulfonamides and Sulfonyl Azides : The use of Chloramine-T for the in situ preparation of sulfonyl chlorides from thiols, followed by their reaction with amine or NaN3, has been reported. This method provides a convenient synthesis route for sulfonamides and sulfonyl azides, highlighting the versatility of sulfonamide-based reactions in organic synthesis (Maleki et al., 2013).

Biological and Medicinal Chemistry Applications

• Antimicrobial Activity : New derivatives of 4-chloro-3-nitrobenzene sulfonamide exhibited antimicrobial activity and showed binding affinity towards DNA Gyrase-A. This study suggests the potential of these compounds in the development of new antimicrobial agents (Kumar et al., 2020).

• Anticancer Properties : Compounds bearing the sulfonamide fragment were synthesized and showed in vitro anticancer activity against various cancer cell lines. The activation of apoptotic genes mediated by these compounds indicates their potential in cancer therapy (Cumaoğlu et al., 2015).